
Preparation of Sulfo-Cy7.5 Maleimide Stock
Solution: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Sulfo-
Cy7.5 maleimide, a near-infrared fluorescent dye. Adherence to this protocol will ensure the

accurate and consistent preparation of this reagent for use in various applications, including the

labeling of biomolecules for in vivo imaging and other fluorescence-based assays.

Chemical and Spectroscopic Properties
Proper preparation of a Sulfo-Cy7.5 maleimide stock solution begins with an understanding of

its key chemical and spectroscopic properties. This data is crucial for accurate concentration

determination and proper handling of the dye.
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Property Value Reference(s)

Molecular Weight 1205.6 g/mol [1]

Excitation Maximum (λex) 788 nm [1][2]

Emission Maximum (λem) 797 - 808 nm [1][2]

Molar Extinction Coefficient (ε) 222,000 cm⁻¹M⁻¹ [1]

Solubility

Water, Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO)

[1][3]

Storage (Solid)
-20°C, protected from light,

desiccated
[4]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months (aliquoted,

protected from light)

[5]

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Sulfo-Cy7.5
maleimide. It is critical to use anhydrous solvents to prevent hydrolysis of the maleimide group,

which would render it unreactive to thiol groups.

Materials:

Sulfo-Cy7.5 maleimide

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Spectrophotometer and cuvettes
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Procedure:

Equilibration of the Dye: Before opening, allow the vial of Sulfo-Cy7.5 maleimide to warm to

room temperature for at least 20 minutes. This prevents condensation of moisture onto the

hygroscopic solid.

Reconstitution of the Dye:

Briefly centrifuge the vial to collect all the powder at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO or

DMF. For example, to 1 mg of Sulfo-Cy7.5 maleimide (MW = 1205.6 g/mol ), add 82.9 µL

of solvent.

Vortex the vial thoroughly for several minutes to ensure the dye is completely dissolved.[6]

Determination of Stock Solution Concentration:

Prepare a dilute solution of the stock in a suitable buffer (e.g., Phosphate Buffered Saline,

pH 7.4) for spectrophotometric analysis.

Measure the absorbance (A) of the diluted solution at the excitation maximum (λex ≈ 788

nm).

Calculate the precise concentration of the stock solution using the Beer-Lambert law:

Concentration (M) = A / (ε × l) Where:

A = Absorbance at 788 nm

ε = Molar extinction coefficient (222,000 cm⁻¹M⁻¹)

l = Path length of the cuvette in cm (typically 1 cm)[7]

Aliquoting and Storage:

Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes. This

minimizes freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5] All solutions should be protected from light.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Sulfo-Cy7.5
maleimide stock solution.
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Caption: Workflow for Sulfo-Cy7.5 Maleimide Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Sulfo-Cy7.5 Maleimide Stock Solution:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406915#preparation-of-sulfo-cy7-5-maleimide-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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